Cas no 51626-33-6 (5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile)
51626-33-6 structure
Product Name:5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile
CAS No:51626-33-6
MF:C11H8ClN3
MW:217.654320716858
MDL:MFCD00455809
CID:860427
PubChem ID:329830269
Update Time:2025-08-03
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile
- 5-chloro-3-methyl-1-phenylpyrazole-4-carbonitrile
- VS-02256
- BCA62633
- AKOS000123651
- STK801346
- BBL009923
- 51626-33-6
- 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile, AldrichCPR
- DTXSID00372739
-
- MDL: MFCD00455809
- Inchi: 1S/C11H8ClN3/c1-8-10(7-13)11(12)15(14-8)9-5-3-2-4-6-9/h2-6H,1H3
- InChI Key: MWXQWRGAGVHIDR-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)C(C)=NN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 217.04100
- Monoisotopic Mass: 217.0406750g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.61000
- LogP: 2.70578
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile Security Information
- Hazardous Material transportation number:UN3439
- Hazard Category Code: 22
-
Hazardous Material Identification:
- Packing Group:III
- Hazard Level:6.1
- Safety Term:6.1
- Packing Group:III
- HazardClass:6.1
- PackingGroup:III
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A049003062-5g |
5-Chloro-3-methyl-1-phenyl-1h-pyrazole-4-carbonitrile |
51626-33-6 | 95% | 5g |
$193.20 | 2023-09-01 | |
| Alichem | A049003062-10g |
5-Chloro-3-methyl-1-phenyl-1h-pyrazole-4-carbonitrile |
51626-33-6 | 95% | 10g |
$312.12 | 2023-09-01 | |
| Alichem | A049003062-25g |
5-Chloro-3-methyl-1-phenyl-1h-pyrazole-4-carbonitrile |
51626-33-6 | 95% | 25g |
$567.53 | 2023-09-01 | |
| TRC | C385795-50mg |
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile |
51626-33-6 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C385795-100mg |
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile |
51626-33-6 | 100mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C385795-500mg |
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile |
51626-33-6 | 500mg |
$ 295.00 | 2022-06-06 | ||
| Chemenu | CM312270-10g |
5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile |
51626-33-6 | 95% | 10g |
$286 | 2021-08-18 | |
| Chemenu | CM312270-25g |
5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile |
51626-33-6 | 95% | 25g |
$515 | 2021-08-18 | |
| Chemenu | CM312270-1g |
5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile |
51626-33-6 | 95% | 1g |
$324 | 2023-02-02 | |
| Chemenu | CM312270-5g |
5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile |
51626-33-6 | 95% | 5g |
$992 | 2023-02-02 |
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
51626-33-6 (5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile) Related Products
- 182924-32-9(1H-Pyrazole-4-carbonitrile, 5-chloro-1-phenyl-3-(trifluoromethyl)-)
- 350997-70-5(5-Chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde)
- 947-95-5(5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde)
- 77509-93-4(5-chloro-1-(4-chlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde)
- 1136-60-3((5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)methanol)
- 1050619-83-4(5-Chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile)
- 1050619-81-2(5-Chloro-1-phenyl-1H-pyrazole-4-carbonitrile)
- 63419-40-9(4-(3-Chloro-5,6-dihydrocyclopenta[c]pyrazol-2(4H)-yl)benzonitrile)
- 77509-88-7(5-Chloro-4-(chloromethyl)-3-methyl-1-phenyl-1H-pyrazole)
- 1269291-00-0(1-(2-Aminophenyl)-5-chloro-1H-pyrazole-4-carbonitrile)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent